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Compound of Interest

Compound Name: Phenyl trifluoromethanesulfonate

Cat. No.: B098758 Get Quote

An In-depth Technical Guide to the Safety and Handling of Phenyl Trifluoromethanesulfonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for phenyl
trifluoromethanesulfonate (phenyl triflate), a versatile reagent frequently used in organic

synthesis, particularly in cross-coupling reactions and as an arylating agent.[1][2] Adherence to

strict safety protocols is essential due to its hazardous properties.

Hazard Identification and Classification
Phenyl trifluoromethanesulfonate is classified as a hazardous substance. It is crucial to

understand its potential dangers before handling.

GHS Classification: The substance is classified as:

Acute Toxicity, Oral (Category 3)[3]

Acute Toxicity, Dermal (Category 3)[3]

Skin Corrosion (Category 1B)[1][3]

Serious Eye Damage (Category 1)[4]
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Specific Target Organ Toxicity — Single Exposure (Respiratory tract irritation) (Category 3)

[4]

Signal Word: Danger[1][4]

Hazard Statements:

H301 + H311: Toxic if swallowed or in contact with skin.[1][3]

H314: Causes severe skin burns and eye damage.[3][4][5]

H335: May cause respiratory irritation.[4]

H227: Combustible liquid.[6]

Precautionary Statements: Key precautionary measures include, but are not limited to:

P260: Do not breathe fumes, mist, vapors, or spray.[4][5]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[4][5]

[6]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor.[7]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water or shower.[5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[4][5]

P405: Store locked up.[4][5]

P501: Dispose of contents/container to an approved waste disposal plant.[4][6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of phenyl trifluoromethanesulfonate
is provided in the table below.
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Property Value Reference(s)

Molecular Formula C₇H₅F₃O₃S [2][3]

Molecular Weight 226.17 g/mol [2][3]

Appearance
Colorless to almost colorless

clear liquid
[2][6]

Boiling Point
99-100 °C at 60 mmHg 62 °C

at 13 mmHg
[1][2][8]

Density 1.396 g/mL at 25 °C [1][8]

Refractive Index n20/D 1.435 [1][8]

Flash Point 71 °C (159.8 °F) - closed cup [1][7][9]

Storage Temperature

Room temperature, in a cool,

dark place is recommended

(<15°C).

[2][6]

Safe Handling and Storage
Proper handling and storage are critical to minimize risk.

Handling
Engineering Controls: Always work in a well-ventilated area, preferably within a certified

chemical fume hood.[4][5] Emergency eye wash fountains and safety showers must be

readily available in the immediate vicinity of potential exposure.[4]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[4][6] Wash hands

thoroughly after handling.[4][5] Contaminated work clothes should be laundered separately

before reuse.[5]

Procedural Precautions: Avoid all personal contact, including inhalation of vapors.[5] Do not

breathe fumes, mist, or spray.[4] Keep containers securely sealed when not in use.[5] Keep

away from heat, sparks, open flames, and hot surfaces.[6]
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Storage
Conditions: Store in a cool, dry, and well-ventilated area.[5][6] Keep the container tightly

closed.[4]

Moisture Sensitivity: The product is moisture-sensitive; store under an inert gas atmosphere.

[4]

Incompatible Materials: Store away from strong oxidizing agents and strong acids.[4] Do not

use aluminum or galvanized containers.[5]

Security: The storage area should be locked up or accessible only to authorized personnel.

[4]

Personal Protective Equipment (PPE)
Comprehensive PPE is mandatory when handling phenyl trifluoromethanesulfonate.

Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards.

[10] A face shield should be worn over goggles for maximum protection against splashes.[4]

[11]

Skin Protection:

Hand Protection: Wear chemical-resistant gloves such as nitrile or butyl rubber.[4][12]

Consult the glove manufacturer's resistance guide for specific breakthrough times.

Body Protection: Wear a fully buttoned laboratory coat.[4][10] For tasks with a higher risk

of splashing, a chemical-resistant apron or suit is recommended.[11]

Respiratory Protection: If working outside of a fume hood or if vapors/aerosols are

generated, use a NIOSH/MSHA-approved air-purifying respirator with appropriate cartridges

(e.g., type ABEK).[1][4][10]

Foot Protection: Closed-toe, chemical-resistant shoes must be worn.[4][10]

First Aid Measures
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Immediate action is required in case of exposure.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4] If

breathing has stopped, provide artificial respiration.[4][13] Seek immediate medical attention.

[4]

Skin Contact: Immediately take off all contaminated clothing.[5] Rinse the affected skin with

plenty of soap and water.[4][13] Seek immediate medical attention.[4]

Eye Contact: Immediately flush eyes with large amounts of running water for at least 15-20

minutes, making sure to lift the upper and lower eyelids occasionally.[4][13] Remove contact

lenses if present and easy to do.[4] Seek immediate medical attention, preferably from an

ophthalmologist.

Ingestion: Do NOT induce vomiting.[4][5] Rinse the mouth with water.[4] Never give anything

by mouth to an unconscious person.[4] Seek immediate medical attention.[4]

Fire-Fighting Measures
Phenyl trifluoromethanesulfonate is a combustible liquid.[6]

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide.[4][5][6] A water spray can be used to cool exposed containers.[4]

Specific Hazards: Heating may cause the violent rupture of containers.[5] Combustion can

produce acrid smoke and corrosive, toxic fumes, including carbon monoxide (CO) and

carbon dioxide (CO2).[5][7]

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective, gas-tight chemical clothing.[4]

Spill and Leak Procedures
Minor Spills:

Evacuate unnecessary personnel.[4]

Ensure adequate ventilation.[4]
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Wearing appropriate PPE, contain and absorb the spill with inert material such as sand,

earth, or vermiculite.[5]

Collect the absorbed material into a suitable, labeled container for disposal.[5]

Major Spills:

Evacuate the area immediately.

Contact emergency services.

Only qualified personnel equipped with suitable protective equipment should intervene.[4]

Disposal Considerations
Dispose of this chemical and its container as hazardous waste.[14] All disposal practices must

be in accordance with local, state, and federal regulations.[14] Do not allow the chemical to

enter sewers or public waters.[4]

Experimental Protocol: Palladium-Catalyzed Suzuki
Cross-Coupling
The following is a representative protocol for using phenyl trifluoromethanesulfonate in a

common synthetic application, emphasizing safety procedures.[1][15]

Objective: To perform a Suzuki cross-coupling reaction between an aryl boronic acid and

phenyl trifluoromethanesulfonate.

Methodology:

Preparation (in a fume hood):

Don all required PPE (safety goggles, face shield, lab coat, nitrile gloves).

Ensure a nitrogen or argon source with a bubbler is available for creating an inert

atmosphere.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://store.apolloscientific.co.uk/storage/msds/PC450251_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC450251_msds.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6800%2F6864-3-04.pdf
https://datasheets.scbt.com/sc-253036.pdf
https://datasheets.scbt.com/sc-253036.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6800%2F6864-3-04.pdf
https://www.benchchem.com/product/b098758?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/423939
https://www.benchchem.com/product/B098758
https://www.benchchem.com/product/b098758?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Set up a clean, dry, three-necked round-bottom flask equipped with a reflux condenser, a

magnetic stir bar, and a nitrogen/argon inlet.

Reagent Addition (under inert atmosphere):

To the flask, add the aryl boronic acid (1.2 equivalents), palladium catalyst (e.g.,

Pd(PPh₃)₄, 0.05 equivalents), and a base (e.g., K₂CO₃, 2.0 equivalents).

Add the solvent (e.g., toluene/water mixture).

Using a syringe, carefully add the phenyl trifluoromethanesulfonate (1.0 equivalent) to

the reaction mixture while stirring.

Reaction:

Heat the mixture to the required temperature (e.g., 80-100 °C) using a heating mantle with

a temperature controller.

Allow the reaction to proceed with stirring for the designated time, monitoring by TLC or

GC/MS if necessary.

Work-up and Purification:

Cool the reaction mixture to room temperature.

Quench the reaction by adding water.

Extract the product with an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter,

and concentrate under reduced pressure.

Purify the crude product using column chromatography.

Waste Disposal:

All aqueous and organic waste containing palladium and phenyl triflate residues must be

collected in a designated hazardous waste container.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b098758?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contaminated glassware should be rinsed with a suitable solvent, and the rinsate should

also be collected as hazardous waste.

Diagrams
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Caption: Workflow for the safe handling of Phenyl Trifluoromethanesulfonate.
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Skin Contact?
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Caption: Decision tree for emergency response to an exposure or spill event.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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